![molecular formula C10H11NO B3375614 [4-(Methoxymethyl)phenyl]acetonitrile CAS No. 111735-59-2](/img/structure/B3375614.png)
[4-(Methoxymethyl)phenyl]acetonitrile
Overview
Description
[4-(Methoxymethyl)phenyl]acetonitrile is a chemical compound with the molecular formula C10H11NO. It is also known by several synonyms such as 4-methoxyphenylacetonitrile, 2-4-methoxyphenyl acetonitrile, 4-methoxybenzyl cyanide, p-methoxyphenylacetonitrile, benzeneacetonitrile, 4-methoxy, p-methoxybenzyl cyanide, anisylacetonitrile, 4-anisyl cyanide, p-methoxybenzeneacetonitrile .
Molecular Structure Analysis
The molecular structure of [4-(Methoxymethyl)phenyl]acetonitrile can be represented by the SMILES string COC1=CC=C(C=C1)CC#N . The InChI key for this compound is CTHBNNHKPROKKF-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
[4-(Methoxymethyl)phenyl]acetonitrile is a colorless to yellow liquid with a density of 1.0800 g/mL. It has a melting point of 8.0°C and a boiling point of 286.0°C to 287.0°C. The flash point of this compound is 117°C .
Safety and Hazards
[4-(Methoxymethyl)phenyl]acetonitrile is classified as toxic if swallowed and harmful to aquatic life with long-lasting effects. It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound. If it comes in contact with the skin, wash with plenty of soap and water. If swallowed, immediately call a poison center or doctor/physician .
properties
IUPAC Name |
2-[4-(methoxymethyl)phenyl]acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-12-8-10-4-2-9(3-5-10)6-7-11/h2-5H,6,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTHBNNHKPROKKF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC=C(C=C1)CC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80550553 |
Source
|
| Record name | [4-(Methoxymethyl)phenyl]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80550553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(Methoxymethyl)phenyl]acetonitrile | |
CAS RN |
111735-59-2 |
Source
|
| Record name | [4-(Methoxymethyl)phenyl]acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80550553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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